Cas no 49844-89-5 (Pyrimidine, 4-ethoxy-2-(methylthio)-)

• Product Name: Pyrimidine, 4-ethoxy-2-(methylthio)-
• CAS No: 49844-89-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 335040
• PubChem ID: 278101
• Update Time: 2025-04-19

Pyrimidine, 4-ethoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-ethoxy-2-(methylthio)-
• Pyrimidine, 4-ethoxy-2-(methylthio)- (9CI)
• 4-ethoxy-2-methylsulfanyl-pyrimidine
• 4-O-Ethyl-2-S-methyl-thiouracil
• NSC127243
• DTXSID70964443
• NSC-127243
• UWJMDCWYJQHBKH-UHFFFAOYSA-N
• 4-ethoxy-2-(methylthio)pyrimidine
• 4-ethoxy-2-(methylsulfanyl)pyrimidine
• SCHEMBL2410520
• 49844-89-5

• Inchi： 1S/C7H10N2OS/c1-3-10-6-4-5-8-7(9-6)11-2/h4-5H,3H2,1-2H3
• InChI Key： UWJMDCWYJQHBKH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)OCC

Computed Properties

• Exact Mass: 170.05100
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.31000
• LogP: 1.59720